Cas no 2680732-77-6 (benzyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate)

• Product Name: benzyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate
• CAS No: 2680732-77-6
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5633391
• PubChem ID: 165937592
• Update Time: 2023-11-27

benzyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(hydroxymethyl)-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-5-carboxylate
• 2680732-77-6
• EN300-28287690
• benzyl 3-(hydroxymethyl)-4H,5H,6H,7H-1,2,3triazolo1,5-apyrazine-5-carboxylate

• Inchi： 1S/C14H16N4O3/c19-9-12-13-8-17(6-7-18(13)16-15-12)14(20)21-10-11-4-2-1-3-5-11/h1-5,19H,6-10H2
• InChI Key： RLYJAFWOFGGUAJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2=C(CO)N=NN2CC1)=O

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.5Ų